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Harnessing the power of high-throughput genotyping, Neogen's cutting-edge arrays provide
researchers, scientists, and drug development professionals with robust tools for genetic
quality control, quantitative trait locus (QTL) mapping, and comprehensive analysis of mouse
models. This document provides detailed application notes and protocols for leveraging
Neogen's GigaMUGA and MiniMUGA arrays to accelerate your research.

Neogen's genotyping arrays, built on the proven lllumina Infinium platform, offer a high-density
and cost-effective solution for a wide range of applications in mouse model studies.[1][2][3][4]
[5] These arrays are instrumental in ensuring the genetic integrity of mouse colonies, a critical
factor for the reproducibility of experimental results. Furthermore, they are powerful tools for
mapping genes associated with complex traits and diseases, providing invaluable insights for
drug discovery and development.

Featured Genotyping Arrays for Mouse Model
Analysis

Neogen offers a portfolio of genotyping arrays tailored to meet diverse research needs. The
GigaMUGA and MiniMUGA arrays are specifically designed for comprehensive genetic analysis
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of mouse models.

Feature GigaMUGA MiniMUGA
Number of SNPs >143,000 >11,000
Platform lumina Infinium llumina Infinium

Primary Applications

- Genome-wide association
studies (GWAS)- Population
genetics- Mapping in highly
diverse mouse populations
(e.g., Collaborative Cross,
Diversity Outbred)

- Genetic quality control (QC)-
Validation of inbred lines-
Screening across classical

inbred lines

Key Advantages

- High-density genome-wide
coverage- Informative in most
mouse populations, including

wild mice

- Cost-effective for routine
screening- Optimized for
discriminating between closely

related inbred strains

Performance Characteristics of Neogen's Mouse
Genotyping Arrays

The MiniMUGA array has been extensively validated, demonstrating high performance and

reproducibility. The following tables summarize key performance metrics from published

studies.

Table 1. MiniMUGA Genotyping Quality Metrics

Quality Category

No. of "No Calls" (N) out of

Percentage of Samples

10,819 SNPs (n=6,945)
Excellent 0-91 96.8%
Good 92 - 234 2.0%
Questionable 235 - 446 0.9%
Poor > 447 0.3%
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Table 2: MiniMUGA Genotype Call Reproducibility

Metric Value

Overall Consistency between Technical
99.6% + 0.4%

Replicates

Consistency Range 95.9% - 100%

Experimental Workflow Overview

The overall workflow for a mouse genotyping study using Neogen's arrays involves sample
collection, DNA extraction, array processing with the lllumina Infinium assay, and data analysis.

Sample & Data Generation Data Analysis

i i i
Sample Collection DNA Extraction Infinium Assay IDAT Files Raw Data Import Quality Control Genotype Calling Downstream Analysis

Click to download full resolution via product page

A high-level overview of the mouse genotyping workflow.

Detailed Experimental Protocols
Protocol 1: Sample Collection and Genomic DNA
Extraction from Mouse Tail

This protocol provides a standard method for obtaining high-quality genomic DNA from mouse
tail clippings suitable for use with Neogen's genotyping arrays.

Materials:
 Sterile scissors or scalpel

e 70% ethanol
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Microcentrifuge tubes (1.5 mL)

Lysis Buffer (50 mM Tris-HCI pH 8.0, 100 mM EDTA, 100 mM NacCl, 1% SDS)
Proteinase K (20 mg/mL)

Isopropanol (100%)

70% Ethanol

TE buffer (10 mM Tris-HCI pH 8.0, 1 mM EDTA)

Water bath or heat block

Microcentrifuge

Procedure:

e Sample Collection:

1. Clean the work surface and instruments with 70% ethanol.

2. For mice older than 21 days, anesthesia is recommended.

3. Using sterile scissors or a scalpel, excise approximately 2 mm of the tail tip.

4. Immediately place the tail snip into a labeled 1.5 mL microcentrifuge tube.

5. Store samples at -20°C until ready for DNA extraction.

» DNA Extraction:

1. Add 500 pL of Lysis Buffer and 10 pL of Proteinase K to each tube containing a tail snip.
2. Incubate the tubes at 55°C overnight in a water bath or heat block with shaking.

3. The next day, vortex the tubes briefly and centrifuge at 14,000 rpm for 10 minutes to pellet
hair and undigested tissue.
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10.

11.

12.

. Carefully transfer the supernatant to a new, clean 1.5 mL microcentrifuge tube.

. Add 500 pL of 100% isopropanol to the supernatant, and mix by inverting the tube until a

DNA precipitate is visible.

. Centrifuge at 14,000 rpm for 10 minutes to pellet the DNA.
. Carefully discard the supernatant.

. Wash the DNA pellet with 500 pL of 70% ethanol and centrifuge at 14,000 rpm for 5

minutes.

. Discard the ethanol and briefly air-dry the pellet for 10-15 minutes. Do not over-dry.

Resuspend the DNA pellet in 50-100 pL of TE buffer.
Incubate at 55°C for 10-30 minutes to facilitate dissolution.

Quantify the DNA concentration and assess purity (A260/A280 ratio) using a
spectrophotometer. DNA is now ready for the Infinium assay or can be stored at -20°C.

Protocol 2: lllumina Infinium HTS Assay

This protocol outlines the key steps of the lllumina Infinium HTS (High-Throughput Screening)

assay, which is the technology behind Neogen's GigaMUGA and MiniMUGA arrays. For

detailed, step-by-step instructions, refer to the official lllumina Infinium HTS Assay

documentation.

Workflow Stages:

» Whole-Genome Amplification (WGA): Genomic DNA is isothermally amplified to generate a

sufficient quantity for the assay.

» Fragmentation: The amplified DNA is enzymatically fragmented into smaller pieces.

e Precipitation and Resuspension: The fragmented DNA is precipitated, washed, and

resuspended.
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o Hybridization: The resuspended DNA is dispensed onto the BeadChip, where it hybridizes to
the array-specific probes overnight.

e Washing and Staining: The BeadChips are washed to remove non-specifically bound DNA,
followed by a single-base extension and fluorescent staining process.

e Scanning: The BeadChips are scanned using an lllumina iScan or HiScan system to read the
fluorescent signals from each bead.

Protocol 3: Data Analysis using lllumina GenomeStudio

lllumina's GenomeStudio is the primary software for analyzing data from Infinium arrays. The
general workflow for analyzing mouse genotyping data is as follows:

e Project Creation:

o Create a new genotyping project in GenomeStudio.

o Import the raw intensity data files (.idat) generated by the scanner.

o Load the appropriate manifest file (.bpm) for the specific Neogen array being used.
e Initial Clustering and Quality Control:

o Perform an initial clustering of all SNPs using the GenCall algorithm.

o Evaluate the overall sample quality based on the call rate. A call rate of >98% is generally
considered good. Samples with low call rates should be investigated and potentially
removed.

o Genotype Calling and Manual Review:

o Review the cluster plots for individual SNPs. Well-defined clusters for homozygous (AA
and BB) and heterozygous (AB) genotypes should be visible.

o Manually edit cluster boundaries for SNPs that are not automatically clustered correctly.
This is a critical step to ensure high-quality genotype calls.
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e Data Export:

o Once satisfied with the genotype calls, export the data in a format suitable for downstream
analysis (e.g., PLINK format).

Application Spotlight: Quantitative Trait Locus (QTL)
Mapping of Signaling Pathways

Neogen's genotyping arrays are powerful tools for Quantitative Trait Locus (QTL) mapping, a
statistical method used to identify genomic regions that are associated with variation in a
guantitative trait. This approach is particularly valuable for dissecting the genetic basis of
complex diseases and identifying novel drug targets.

By crossing two inbred mouse strains that differ in a specific phenotype (e.g., susceptibility to a
disease or response to a drug), and then genotyping the offspring with a high-density SNP
array like GigaMUGA, researchers can identify genomic loci (QTLs) that co-segregate with the
trait of interest. These QTLs can then be further investigated to pinpoint the causative genes,
which may be components of key signaling pathways.

Example 1: Dissecting the PI3K-Akt Signaling Pathway

The PI3K-Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival,
and its dysregulation is implicated in many diseases, including cancer. QTL mapping in mouse
models can be used to identify genes that modulate the activity of this pathway.
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A simplified representation of the PI3K-Akt signaling pathway.

Example 2: Investigating the TGF-beta Signaling
Pathway
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The Transforming Growth Factor-beta (TGF-beta) signaling pathway plays a crucial role in a
wide range of cellular processes, including development, differentiation, and immune
regulation. Genetic variations affecting this pathway can contribute to various diseases. QTL
mapping can help identify these genetic modifiers.
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An overview of the canonical TGF-beta signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1678167?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6171493/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6171493/
https://www.neogen.com/en/usac/solutions/genotyping-arrays/
https://www.neogen.com/en/categories/genotyping-arrays/minimuga/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4751547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4751547/
https://www.neogen.com/en/categories/genotyping-arrays/
https://www.benchchem.com/product/b1678167/docs#revolutionizing-mouse-model-studies-with-neogen-s-genotyping-arrays
https://www.benchchem.com/product/b1678167/docs#revolutionizing-mouse-model-studies-with-neogen-s-genotyping-arrays
https://www.benchchem.com/product/b1678167/docs#revolutionizing-mouse-model-studies-with-neogen-s-genotyping-arrays
https://www.benchchem.com/product/b1678167/docs#revolutionizing-mouse-model-studies-with-neogen-s-genotyping-arrays
https://www.benchchem.com/product/b1678167?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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